Cas no 106358-90-1 (1,4-Oxathian-3-one,2-methyl-, O-[(methylamino)carbonyl]oxime, (Z)- (9CI))

• Product Name: 1,4-Oxathian-3-one,2-methyl-, O-[(methylamino)carbonyl]oxime, (Z)- (9CI)
• CAS No: 106358-90-1
• MF: C₇H₁₂N₂O₃S
• MW: 204.246780395508
• CID: 206428
• PubChem ID: 9588471
• Update Time: 2025-04-19

1,4-Oxathian-3-one,2-methyl-, O-[(methylamino)carbonyl]oxime, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxathian-3-one,2-methyl-, O-[(methylamino)carbonyl]oxime, (Z)- (9CI)
• LogP
• [(Z)-(2-methyl-1,4-oxathian-3-ylidene)amino] N-methylcarbamate
• syn-2-Methyl-1,4-oxathian-3-one O-((methylamino)carbonyl)oxime
• 1,4-Oxathian-3-one, 2-methyl-, O-((methylamino)carbonyl)oxime, syn-
• 106358-90-1
• DTXSID601030608

• Inchi： 1S/C7H12N2O3S/c1-5-6(13-4-3-11-5)9-12-7(10)8-2/h5H,3-4H2,1-2H3,(H,8,10)/b9-6-
• InChI Key： WUPFZGYQHXOTQH-TWGQIWQCSA-N
• SMILES： S1/C(/C(C)OCC1)=N\OC(NC)=O

Computed Properties

• Exact Mass: 204.05696
• Monoisotopic Mass: 204.056863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.2

Experimental Properties

• Density: 1.36
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.577
• PSA: 59.92
• LogP: 1.01220